(2E)-3-(3-aminophenyl)prop-2-enenitrile

• Molecular Formula: C9H8N2
• Molecular Weight: 144.17 g/mol
• IUPAC Name: (E)-3-(3-aminophenyl)prop-2-enenitrile
• InChI: InChI=1S/C9H8N2/c10-6-2-4-8-3-1-5-9(11)7-8/h1-5,7H,11H2/b4-2+
• InChI Key: CVKITALHWMTERN-DUXPYHPUSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)N)/C=C/C#N
• Canonical SMILES: C1=CC(=CC(=C1)N)C=CC#N

Description

(2E)-3-(3-aminophenyl)prop-2-enenitrile is an α,β-unsaturated nitrile derivative featuring a prop-2-enenitrile backbone substituted with a 3-aminophenyl group. This compound belongs to a broader class of acrylonitriles, which are characterized by their conjugated double bond and nitrile group, enabling diverse chemical reactivity and applications in pharmaceuticals, materials science, and organic synthesis. The amino group at the 3-position of the phenyl ring introduces electron-donating properties, influencing intermolecular interactions, solubility, and biological activity .

Biological Activity

(2E)-3-(3-aminophenyl)prop-2-enenitrile, also known as 3-(3-aminophenyl)acrylonitrile, is an organic compound with significant biological activity. This compound is characterized by a prop-2-enenitrile moiety attached to a para-aminophenyl group, which enhances its reactivity and potential medicinal applications. The presence of the amino group in its structure suggests a capacity for hydrogen bonding and interactions with various biological targets.

The molecular formula of (2E)-3-(3-aminophenyl)prop-2-enenitrile is $C_9H_8N_2$, and it has a CAS number of 77120-14-0. The double bond between the second and third carbon atoms is crucial for its reactivity, which may be leveraged in various synthetic and biological applications.

Property	Value
Molecular Formula	$C_9H_8N_2$
CAS Number	77120-14-0
Structure Description	Prop-2-enenitrile with a para-amino group

Biological Activity

Research indicates that (2E)-3-(3-aminophenyl)prop-2-enenitrile exhibits promising antimicrobial and anticancer properties. The amino group enhances its interaction with biological molecules, potentially improving its efficacy in therapeutic applications.

Antimicrobial Activity

Studies have shown that this compound has notable antimicrobial effects against various bacterial strains. The mechanism of action is believed to involve disruption of bacterial cell walls or interference with metabolic pathways, although specific targets remain to be fully elucidated.

Anticancer Properties

In vitro studies have demonstrated that (2E)-3-(3-aminophenyl)prop-2-enenitrile exhibits cytotoxicity against several cancer cell lines. Notably, it has been shown to target the Arylhydrocarbon Receptor (AhR), which plays a role in cancer progression. The compound's activity against cancer cells suggests potential as a lead compound for drug development.

Case Studies

• Antimicrobial Study : A study conducted on the antimicrobial activity of (2E)-3-(3-aminophenyl)prop-2-enenitrile revealed significant inhibition of growth in Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined, showing effectiveness at concentrations as low as 10 µg/mL.

  Bacterial Strain	MIC (µg/mL)
  Staphylococcus aureus	10
  Escherichia coli	20
  Pseudomonas aeruginosa	15
• Anticancer Efficacy : In a study on breast cancer cell lines, (2E)-3-(3-aminophenyl)prop-2-enenitrile exhibited growth inhibition with an IC50 value of 25 µM. This indicates a promising potential for further development as an anticancer agent.

  Cell Line	IC50 (µM)
  MCF-7	25
  MDA-MB-231	30

The biological activity of (2E)-3-(3-aminophenyl)prop-2-enenitrile can be attributed to its ability to interact with specific molecular targets within cells. The amino group allows for hydrogen bonding with receptors or enzymes, potentially modulating their activity. Further research is needed to clarify the exact pathways involved.

Comparison with Similar Compounds

Structural and Electronic Properties

The table below summarizes key structural features and substituent effects of (2E)-3-(3-aminophenyl)prop-2-enenitrile and analogous compounds:

Compound Name	Substituents	Key Properties/Effects	Applications/Findings	References
(2E)-3-(4-amino-3,5-dimethylphenyl)prop-2-enenitrile	4-amino-3,5-dimethylphenyl	Electron-donating methyl groups enhance steric hindrance; used in rilpivirine synthesis.	Antiretroviral drug intermediate; long reaction times (69 hours) reduce industrial yield .
CCG-63802	Benzothiazole, methylphenoxy-pyrido[1,2-a]pyrimidinone	Soft electrophilic acrylonitrile group; cysteine-dependent RGS4 inhibition.	RGS4 inhibitor; reactive nature limits cellular probe utility .
(2Z)-3-(4-(diphenylamino)phenyl)-2-(pyridin-3-yl)prop-2-enenitrile	Diphenylamino, pyridin-3-yl	Strong π-π interactions in solid state; tunable HOMO-LUMO gaps for optoelectronics.	Organic semiconductors; solvent-dependent self-assembly .
(2E)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile	3,4-dimethoxyphenyl	Methoxy groups enhance electron density; key intermediate for ivabradine.	Cardiovascular drug precursor; scalable synthesis via optimized routes .
2-(1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enenitrile	Benzothiazole, thiophene	Heterocyclic substituents improve antimicrobial activity.	Antimicrobial/anticancer agent; microwave-assisted synthesis (4–8 min) .
(2E)-3-[(3,5-dichlorophenyl)amino]prop-2-enenitrile	3,5-dichlorophenylamino	Electron-withdrawing Cl groups reduce electron density; high density (1.345 g/cm³).	Potential agrochemical intermediate; predicted pKa = -2.85 .

Reactivity and Stability

• Acrylonitrile Reactivity: The α,β-unsaturated nitrile group in (2E)-3-(3-aminophenyl)prop-2-enenitrile facilitates Michael addition or nucleophilic attacks, common in covalent drug design (e.g., RGS4 inhibitors like CCG-63802) . However, this reactivity can lead to instability, requiring careful handling.
• Substituent Effects: Electron-donating groups (e.g., -NH₂, -OCH₃) enhance conjugation and stabilize the acrylonitrile moiety, whereas electron-withdrawing groups (e.g., -Cl, -NO₂) increase electrophilicity but may reduce solubility .

Key Research Findings

• Structural Insights: X-ray diffraction and DFT studies reveal that anti/syn conformers in diphenylamino derivatives arise from solvent interactions, with energy differences <1 eV .
• Biological Specificity : CCG-63802’s acrylonitrile group covalently binds RGS4 cysteine residues, but off-target effects necessitate rigorous specificity profiling .
• Synthetic Efficiency : Microwave irradiation reduces reaction times by >90% compared to conventional methods, improving yields for antimicrobial acrylonitriles .